Cas no 1855791-58-0 (1-Pentene, 5-chloro-4-(ethoxymethyl)-)

• Product Name: 1-Pentene, 5-chloro-4-(ethoxymethyl)-
• CAS No: 1855791-58-0
• MF: C₈H₁₅ClO
• MW: 162.657101869583
• CID: 5285242
• Update Time: 2025-10-24

1-Pentene, 5-chloro-4-(ethoxymethyl)- Chemical and Physical Properties

Names and Identifiers

• 1-Pentene, 5-chloro-4-(ethoxymethyl)-

• Inchi： 1S/C8H15ClO/c1-3-5-8(6-9)7-10-4-2/h3,8H,1,4-7H2,2H3
• InChI Key： KASWSBAYIFMCSU-UHFFFAOYSA-N
• SMILES： C=CCC(COCC)CCl

Additional information on 1-Pentene, 5-chloro-4-(ethoxymethyl)-

Comprehensive Overview of 1-Pentene, 5-chloro-4-(ethoxymethyl)- (CAS No. 1855791-58-0)

1-Pentene, 5-chloro-4-(ethoxymethyl)- (CAS No. 1855791-58-0) is a specialized organic compound with a unique molecular structure that combines a pentene backbone with chloro and ethoxymethyl functional groups. This compound has garnered significant attention in recent years due to its potential applications in pharmaceuticals, agrochemicals, and material science. Researchers and industry professionals are increasingly interested in its synthesis, properties, and utility, making it a hot topic in organic chemistry and industrial applications.

The compound's IUPAC name reflects its structural complexity, featuring a 5-chloro substitution and an ethoxymethyl group at the 4-position of the pentene chain. Such structural features contribute to its reactivity and versatility, enabling it to serve as a key intermediate in the synthesis of more complex molecules. The CAS registry number 1855791-58-0 ensures precise identification in chemical databases, which is critical for regulatory compliance and research reproducibility.

In the context of green chemistry and sustainable synthesis, 1-Pentene, 5-chloro-4-(ethoxymethyl)- has been explored for its potential to reduce waste and improve efficiency in multi-step reactions. Its chloro and ether functionalities make it a candidate for catalytic transformations, aligning with the global push toward environmentally friendly chemical processes. This aligns with the growing demand for eco-friendly intermediates in the chemical industry.

From a pharmaceutical perspective, derivatives of this compound may exhibit bioactive properties, prompting investigations into its role in drug discovery. The ethoxymethyl group, in particular, is known to enhance solubility and bioavailability, which are critical factors in modern drug design. Researchers are also examining its potential in polymer chemistry, where its unsaturated backbone could contribute to the development of novel materials with tailored properties.

The synthesis of 1-Pentene, 5-chloro-4-(ethoxymethyl)- typically involves halogenation and etherification steps, with careful control of reaction conditions to ensure high yield and purity. Analytical techniques such as NMR spectroscopy and mass spectrometry are essential for characterizing this compound, given its structural nuances. These methods are frequently searched by chemists seeking to validate their synthetic routes or troubleshoot purification challenges.

As the chemical industry evolves, CAS No. 1855791-58-0 represents a niche but growing area of interest. Its applications span flavor and fragrance industries, where subtle modifications can yield unique olfactory profiles, and advanced materials, where its reactivity can be harnessed for cross-linking or functionalization. The compound's versatility underscores its value in both academic and industrial settings.

For those searching "synthesis of 5-chloro-4-(ethoxymethyl)-1-pentene" or "applications of CAS 1855791-58-0," this compound offers a compelling case study in modern organic chemistry. Its balanced reactivity and functional group diversity make it a highly searched keyword in chemical databases and patent literature. Future research may uncover even broader utility, particularly in emerging fields like biodegradable polymers and catalysis.

In summary, 1-Pentene, 5-chloro-4-(ethoxymethyl)- (CAS No. 1855791-58-0) is a multifaceted compound with significant potential across multiple disciplines. Its structural features, synthetic accessibility, and applicability to cutting-edge research ensure its relevance in contemporary chemistry. As interest in sustainable and high-performance chemicals grows, this compound is poised to remain a key player in scientific and industrial advancements.